Cas no 1217457-86-7 (GGTI298 Trifluoroacetate)

• Product Name: GGTI298 Trifluoroacetate
• CAS No: 1217457-86-7
• MF: C₂₉H₃₄F₃N₃O₅S
• MW: 593.657577037811
• MDL: MFCD06409252
• CID: 1213096
• PubChem ID: 16078971
• Update Time: 2025-10-30

GGTI298 Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Methyl N-[4-{[(2R)-2-amino-3-sulfanylpropyl]amino}-2-(1-naphthyl) benzoyl]-L-leucinate trifluoroacetate (1:1)
• GGTI 298 (Trifluoroacetate Salt)
• GGTI 298
• GGTI 298 trifluoroacetate salt hydrate
• GGTI298 Trifluoroacetate
• BG178516
• BCP24853
• GGTI 298 trifluoroacetate salt hydrate, >=90% (HPLC), film
• Trifluoroacetic acid--methyl N-[4-{[(2R)-2-amino-3-sulfanylpropyl]amino}-2-(naphthalen-1-yl)benzoyl]-L-leucinate (1/1)
• CCG-270169
• HY-15871
• DTXSID70582025
• s7466
• 1217457-86-7
• methyl (2S)-2-[(4-{[(2R)-2-amino-3-sulfanylpropyl]amino}-2-(naphthalen-1-yl)phenyl)formamido]-4-methylpentanoate; trifluoroacetic acid
• GGTI298 (Trifluoroacetate)
• GGTI298 trifluoroacetate salt hydrate
• (S)-methyl 2-(4-(((R)-2-amino-3-mercaptopropyl)amino)-2-(naphthalen-1-yl)benzamido)-4-methylpentanoate 2,2,2-trifluoroacetate
• methyl (2S)-2-[[4-[[(2R)-2-amino-3-sulfanylpropyl]amino]-2-naphthalen-1-ylbenzoyl]amino]-4-methylpentanoate;2,2,2-trifluoroacetic acid
• MS-30551
• WALKWJPZELDSKT-UFABNHQSSA-N
• G13344
• SCHEMBL16499780
• GGTI 298 TFA salt
• N-[[4-(2-(R)-Amino-3-mercaptopropyl)amino]-2-naphthylbenzoyl]leucine methyl ester trifluoroacetate salt
• CS-7690
• DA-73710
• methyl (4-(((R)-2-amino-3-mercaptopropyl)amino)-2-(naphthalen-1-yl)benzoyl)-L-leucinate 2,2,2-trifluoroacetate
• 1217457-86-7 (TFA)
• (S)-methyl2-(4-(((R)-2-amino-3-mercaptopropyl)amino)-2-(naphthalen-1-yl)benzamido)-4-methylpentanoate2,2,2-trifluoroacetate
• AKOS024457096
• CHEMBL4556549
• J-011552
• GGTI-298 TFA
• AC-36127
• EX-A2549

• MDL： MFCD06409252
• Inchi： 1S/C27H33N3O3S.C2HF3O2/c1-17(2)13-25(27(32)33-3)30-26(31)23-12-11-20(29-15-19(28)16-34)14-24(23)22-10-6-8-18-7-4-5-9-21(18)22;3-2(4,5)1(6)7/h4-12,14,17,19,25,29,34H,13,15-16,28H2,1-3H3,(H,30,31);(H,6,7)/t19-,25+;/m1./s1
• InChI Key： WALKWJPZELDSKT-UFABNHQSSA-N
• SMILES： SC[C@@H](CNC1C=CC(C(N[C@H](C(=O)OC)CC(C)C)=O)=C(C=1)C1=CC=CC2C=CC=CC1=2)N.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 593.21712685g/mol
• Monoisotopic Mass: 593.21712685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 745
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Solubility: DMSO: >20mg/mL

GGTI298 Trifluoroacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on GGTI298 Trifluoroacetate

Introduction to GGTI298 Trifluoroacetate (CAS No. 1217457-86-7) in Modern Chemical and Pharmaceutical Research

GGTI298 Trifluoroacetate, a compound with the chemical identifier CAS No. 1217457-86-7, has emerged as a significant molecule in the realm of chemical and pharmaceutical research. This trifluoroacetate derivative of GGTI298 has garnered considerable attention due to its unique structural properties and potential applications in therapeutic interventions. The introduction of fluorine atoms into the molecular framework not only enhances the compound's metabolic stability but also modulates its interactions with biological targets, making it a promising candidate for further exploration.

The compound's relevance is underscored by its role in addressing critical challenges in drug development, particularly in the modulation of protein-protein interactions (PPIs). GGTI298 Trifluoroacetate is known for its ability to inhibit specific kinases and other enzymes involved in cellular signaling pathways. These pathways are often dysregulated in various diseases, including cancer, inflammation, and neurodegenerative disorders. By targeting these pathways, GGTI298 Trifluoroacetate holds the potential to restore normal cellular functions and provide therapeutic benefits.

Recent advancements in the field have highlighted the compound's efficacy in preclinical studies. Researchers have observed that GGTI298 Trifluoroacetate exhibits high selectivity for its target enzymes, minimizing off-target effects. This selectivity is attributed to the trifluoroacetate moiety, which enhances binding affinity and reduces susceptibility to metabolic degradation. Such properties are crucial for developing drugs with improved pharmacokinetic profiles and reduced side effects.

The trifluoroacetate salt form of GGTI298 has been particularly noted for its solubility and bioavailability. These characteristics are essential for drug formulation, ensuring that the compound can be effectively delivered to target tissues and organs. The enhanced solubility also facilitates rapid absorption and distribution within the body, which can lead to faster therapeutic responses.

In the context of oncology research, GGTI298 Trifluoroacetate has shown promise as an anti-cancer agent. Studies have demonstrated its ability to inhibit kinases that are overexpressed in tumor cells, thereby disrupting tumor growth and proliferation. The compound's mechanism of action involves blocking the signaling cascades that promote cell survival and angiogenesis, key processes in cancer progression. This makes it a valuable addition to the arsenal of chemotherapeutic agents.

Furthermore, GGTI298 Trifluoroacetate has been explored for its potential in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including rheumatoid arthritis and atherosclerosis. By modulating inflammatory pathways, GGTI298 Trifluoroacetate may help mitigate symptoms associated with these diseases. Preliminary studies have indicated that it can reduce pro-inflammatory cytokine production and attenuate inflammatory responses in animal models.

The compound's versatility extends to neurodegenerative disorders as well. Emerging research suggests that dysregulation of certain kinases and signaling pathways contributes to neurodegeneration. GGTI298 Trifluoroacetate's ability to interfere with these pathways could offer a novel therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease. While further research is needed to fully elucidate its effects on neural tissues, the preliminary findings are encouraging.

From a chemical synthesis perspective, GGTI298 Trifluoroacetate represents an excellent example of how structural modifications can enhance drug-like properties. The introduction of fluorine atoms into the molecule not only improves metabolic stability but also fine-tunes electronic properties, influencing binding interactions with biological targets. This underscores the importance of medicinal chemistry in optimizing compounds for therapeutic use.

The development of GGTI298 Trifluoroacetate also highlights the growing importance of computational methods in drug discovery. Advanced computational techniques, such as molecular docking and virtual screening, have been instrumental in identifying promising candidates like GGTI298 Trifluoroacetate. These methods allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments.

In conclusion, GGTI298 Trifluoroacetate (CAS No. 1217457-86-7) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structural features, coupled with its ability to modulate key biological pathways, make it a valuable tool for addressing various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.